Cas no 1782022-62-1 (tert-butyl N-(1-hydroxypropan-2-yl)-N-(1-methylpiperidin-4-yl)carbamate)

• Product Name: tert-butyl N-(1-hydroxypropan-2-yl)-N-(1-methylpiperidin-4-yl)carbamate
• CAS No: 1782022-62-1
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5858110
• PubChem ID: 84019535
• Update Time: 2025-06-15

tert-butyl N-(1-hydroxypropan-2-yl)-N-(1-methylpiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-hydroxypropan-2-yl)-N-(1-methylpiperidin-4-yl)carbamate
• EN300-19569400
• 1782022-62-1

• Inchi： 1S/C14H28N2O3/c1-11(10-17)16(13(18)19-14(2,3)4)12-6-8-15(5)9-7-12/h11-12,17H,6-10H2,1-5H3
• InChI Key： ZSAGJFPJXPTKGF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)CO)C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl N-(1-hydroxypropan-2-yl)-N-(1-methylpiperidin-4-yl)carbamate

Professional Introduction to Compound with CAS No. 1782022-62-1 and Product Name: tert-butyl N-(1-hydroxypropan-2-yl)-N-(1-methylpiperidin-4-yl)carbamate

The compound with the CAS number 1782022-62-1 and the product name tert-butyl N-(1-hydroxypropan-2-yl)-N-(1-methylpiperidin-4-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology research. The molecular structure of this compound incorporates key functional groups that contribute to its reactivity and utility in synthetic chemistry, making it a valuable tool for researchers exploring novel therapeutic pathways.

At the core of this compound's identity is its tert-butyl N-(1-hydroxypropan-2-yl)-N-(1-methylpiperidin-4-yl)carbamate moiety, which plays a crucial role in its chemical behavior. The presence of a tert-butyl group provides steric hindrance, influencing the compound's solubility and interaction with biological targets. Meanwhile, the N-(1-hydroxypropan-2-yl) and N-(1-methylpiperidin-4-yl) substituents introduce hydrophilic and lipophilic characteristics, respectively, enhancing its compatibility with various biological systems. This balance of hydrophilicity and lipophilicity is critical for designing compounds that can efficiently cross biological membranes, a key consideration in drug delivery systems.

Recent advancements in medicinal chemistry have highlighted the importance of carbamate-based compounds in developing novel therapeutics. The carbamate functional group in this compound not only contributes to its structural diversity but also offers opportunities for further derivatization, enabling the creation of analogs with tailored properties. Such flexibility is particularly valuable in drug discovery pipelines, where compounds must often be modified to optimize their pharmacokinetic profiles and target specificity.

In the context of contemporary research, this compound has been explored for its potential role in modulating enzyme activity and receptor interactions. Studies have indicated that derivatives of carbamate-containing molecules can exhibit inhibitory effects on various enzymes involved in metabolic pathways, making them promising candidates for treating conditions such as diabetes and cardiovascular diseases. The N-(1-methylpiperidin-4-yl) moiety, in particular, has been shown to enhance binding affinity to certain protein targets, a phenomenon attributed to its ability to form stable hydrogen bonds with polar residues in the active sites of enzymes.

The synthesis of tert-butyl N-(1-hydroxypropan-2-yl)-N-(1-methylpiperidin-4-yl)carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl group necessitates careful handling to prevent unwanted side reactions, while the formation of the carbamate bond requires an appropriate choice of reagents and catalysts. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it feasible to produce this compound on a larger scale for both research and commercial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. These studies have revealed that the spatial arrangement of functional groups within the molecule is critical for achieving high affinity binding. By leveraging computational tools, researchers can predict how modifications to the structure might impact binding affinity and selectivity, accelerating the drug discovery process.

The pharmacological profile of tert-butyl N-(1-hydroxypropan-2-yl)-N-(1-methylpiperidin-4-yl)carbamate has been evaluated through both in vitro and in vivo experiments. In vitro studies have demonstrated its ability to inhibit specific enzymes with high selectivity, suggesting potential therapeutic benefits without significant off-target effects. In vivo studies have further corroborated these findings, showing that the compound can modulate physiological processes at relevant concentrations. These results underscore the importance of this compound as a lead molecule for further development.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. One area of interest is its potential use as an intermediate in the synthesis of more complex molecules with enhanced biological activity. Additionally, the development of novel delivery systems could further improve its efficacy by ensuring targeted release at disease sites.

In conclusion, tert-butyl N-(1-hydroxypropan-2-yl)-N-(1-methylpiperidin-4-yl)carbamate, identified by CAS No. 1782022-62-1, represents a significant contribution to pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset in drug development efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex medical challenges.